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Compound of Interest

Compound Name: Dulcite-13C

Cat. No.: B12393615

Introduction: Dulcite-13C, also known as Galactitol-13C, is a stable isotope-labeled form of
Dulcitol (Galactitol).[1] It is a sugar alcohol and a reduction product of galactose.[1][2] The
incorporation of the heavy isotope of carbon (3C) makes it a valuable tool in metabolic
research and drug development for tracing the fate of molecules in biological systems. From a
chemical safety and handling perspective, the toxicological properties of Dulcite-13C are
considered identical to those of its unlabeled counterpart, Dulcitol. This guide synthesizes the
available data on Dulcitol to provide comprehensive safety and handling protocols for Dulcite-

13C in a research environment.

While generally considered to have low toxicity in acute occupational exposures, it's important
to note that endogenously produced galactitol can be a metabotoxin, neurotoxin, and
hepatotoxin at chronically high levels, particularly in individuals with metabolic disorders like

galactosemia.[3]

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Dulcitol, which should be used as

the reference for handling Dulcite-13C.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Chemical Formula 13C CsH1406 [4]
Average Molecular Weight ~18_3_'17 g/mol (varies with 5 2]
position)

Appearance White crystalline solid/powder [5][6]
Odor Odorless [1][6]
Melting Point 188 - 189 °C [6]
Boiling Point 275 - 280 °C (decomposes) [1][6]
Water Solubility 31 mg/mL (at 15°C)
LogP (Octanol/Water) -3.10
Vapor Pressure ~0 mmHg [1]

Table 2: Hazard Identification and Toxicity
Hazard Class Classification Source(s)

Skin Irritation

Causes skin irritation

(Category 2)

[7]

Eye Irritation

Causes serious eye irritation
(Category 2A)

[7]

Target Organ Toxicity

May cause respiratory irritation

(Single Exposure, Category 3)

Acute Oral Toxicity

No data available; low hazard
expected for industrial

handling.

[8]

Carcinogenicity

Not listed or classified.

Germ Cell Mutagenicity

Not classified.
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Experimental Protocols and Handling Procedures

Adherence to standard laboratory safety protocols is crucial. The following procedures are
based on established guidelines for handling solid chemical compounds.

Personal Protective Equipment (PPE)

Arisk assessment should precede any handling of Dulcite-13C. The following PPE is
mandatory:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles
(conforming to OSHA 29 CFR 1910.133 or European Standard EN166).[8][9]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber) inspected
before use.[8][10] Avoid static charge on gloves when handling fine powders.

e Body Protection: A laboratory coat or overalls must be worn.

» Respiratory Protection: For operations that may generate dust (e.g., weighing, transferring
powder), use a NIOSH or EN 149 approved respirator with a particulate filter.[8][10] Work
should be conducted in a well-ventilated area, preferably within a chemical fume hood.[8]

Spill & Emergency Procedures

o Spill Cleanup: In case of a spill, avoid generating dust.[8] Vacuum or sweep up the material
and place it into a suitable, labeled container for disposal.[8] Ensure the area is well-
ventilated.

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention if irritation persists.[6]

o Skin Contact: Remove contaminated clothing. Flush skin with plenty of soap and water for at
least 15 minutes. Seek medical aid if irritation develops.[8][11]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[8]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give
2-4 cupfuls of water or milk. Seek immediate medical aid.[8]

Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5][8] Keep
away from strong oxidizing agents.[5][6] Recommended storage temperature is 15-25 °C.
[12]

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[1][8]

Visualized Workflows and Pathways

The following diagrams illustrate key logical workflows for the safe handling and use of Dulcite-
13C in a research setting.
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Preparation & Risk Assessment
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Caption: Standard laboratory workflow for handling Dulcite-13C.
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Spill or Exposure Event

Evacuate Area (if large)
Control Dust
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Dispose as hazardous waste

Move to fresh air (Inhalation)
Flush with water (Skin/Eye)
Seek immediate medical attention

Notify Lab Supervisor
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Document Incident
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Caption: Emergency response decision tree for Dulcite-13C.
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Metabolic Pathway Context

While not a direct handling concern, understanding the metabolic context of Dulcite-13C is
vital for researchers. Galactose is converted to galactitol (dulcitol) by the enzyme aldose
reductase.[2][13] In the genetic disorder galactosemia, deficiencies in enzymes of the Leloir
pathway for galactose metabolism lead to an accumulation of galactose, which is then shunted
into this alternative pathway, producing toxic levels of galactitol.[14] This accumulation can
cause severe health effects, including cataracts, liver damage, and neurological issues.[13]
The use of Dulcite-13C allows researchers to trace this pathway and study the effects of

galactitol accumulation in disease models.
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Caption: Simplified metabolic pathway involving Dulcite-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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